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Compound of Interest

Compound Name:
6-Chloro-8-nitro-4H-

benzo[1,4]oxazin-3-one

Cat. No.: B1314544 Get Quote

A Novel Benzoxazinone Derivative with Potential as a Chemical Probe

For research use only. Not for use in diagnostic procedures.

Introduction
6-Chloro-8-nitro-4H-benzooxazin-3-one is a heterocyclic organic compound belonging to the

benzoxazinone class.[1][2] While specific biological activities and applications of this particular

molecule are not extensively documented in publicly available literature, the benzoxazinone

scaffold is present in numerous compounds with a wide range of biological activities, including

herbicidal and antifungal properties. Furthermore, the presence of a nitro group suggests

potential for diverse biological effects, as nitro-containing compounds are known to exhibit

antimicrobial, antineoplastic, and other pharmacological activities.[3][4] These characteristics

suggest that 6-Chloro-8-nitro-4H-benzooxazin-3-one holds potential as a chemical probe for

biological research and drug discovery.

These application notes provide an overview of the compound's properties, guidance for its

handling and use in research, and hypothetical experimental protocols based on the activities

of structurally related compounds.
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A summary of the key chemical and physical properties of 6-Chloro-8-nitro-4H-benzooxazin-3-

one is provided in the table below.

Property Value Reference

CAS Number 870064-73-6 [1]

Molecular Formula C₈H₅ClN₂O₄ [1][2]

Molecular Weight 228.59 g/mol [1][2]

MDL Number MFCD11226538 [2]

Handling and Storage
Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling this compound.[1]

Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust or vapors.

Avoid contact with skin and eyes.[1] In case of contact, rinse thoroughly with water.

The compound is classified as an irritant.[2]

Storage:

Store in a tightly sealed container in a cool, dry place.

Protect from light and moisture.

Potential Applications and Research Areas
Based on the general biological activities of benzoxazinone and nitro-containing compounds, 6-

Chloro-8-nitro-4H-benzooxazin-3-one could be investigated as a chemical probe in the

following areas:
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Antimicrobial Research: The nitro group is a common feature in antimicrobial agents.[3] This

compound could be screened for activity against various bacterial and fungal strains.

Anticancer Research: Many nitroaromatic compounds exhibit anticancer properties. Its

cytotoxicity against various cancer cell lines could be evaluated.

Enzyme Inhibition Assays: Benzoxazinone derivatives have been explored as inhibitors of

various enzymes. This compound could be tested against a panel of enzymes to identify

potential targets.

Agrochemical Research: The benzoxazinone core is found in some herbicides. Its potential

as a herbicide or pesticide could be explored.

Experimental Protocols (Hypothetical)
The following are hypothetical protocols based on general procedures for evaluating the

biological activity of novel chemical compounds. Researchers should optimize these protocols

based on their specific experimental setup and goals.

Protocol 1: In Vitro Antimicrobial Susceptibility Testing
(Broth Microdilution Assay)
This protocol is designed to determine the minimum inhibitory concentration (MIC) of 6-Chloro-

8-nitro-4H-benzooxazin-3-one against a specific microorganism.

Materials:

6-Chloro-8-nitro-4H-benzooxazin-3-one

Dimethyl sulfoxide (DMSO)

Mueller-Hinton Broth (MHB) or other appropriate microbial growth medium

Bacterial or fungal strain of interest

Sterile 96-well microplates

Spectrophotometer (plate reader)
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Procedure:

Stock Solution Preparation: Prepare a 10 mg/mL stock solution of 6-Chloro-8-nitro-4H-

benzooxazin-3-one in DMSO.

Serial Dilutions: Perform a two-fold serial dilution of the stock solution in the appropriate

growth medium in a 96-well plate to achieve a range of desired concentrations.

Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in the

growth medium according to established microbiology protocols (e.g., 0.5 McFarland

standard).

Inoculation: Add the microbial inoculum to each well of the 96-well plate containing the

compound dilutions. Include positive (microorganism in medium without compound) and

negative (medium only) controls.

Incubation: Incubate the plate at the optimal temperature and time for the specific

microorganism.

MIC Determination: After incubation, determine the MIC by visual inspection for the lowest

concentration of the compound that inhibits visible growth. Alternatively, measure the optical

density (OD) at 600 nm using a plate reader.

Workflow for Antimicrobial Susceptibility Testing
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Protocol 2: Cytotoxicity Assay (MTT Assay)
This protocol assesses the cytotoxic effect of 6-Chloro-8-nitro-4H-benzooxazin-3-one on a

mammalian cell line.

Materials:

6-Chloro-8-nitro-4H-benzooxazin-3-one

Dimethyl sulfoxide (DMSO)

Mammalian cell line of interest (e.g., HeLa, HEK293)

Complete cell culture medium (e.g., DMEM with 10% FBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

Sterile 96-well cell culture plates

Spectrophotometer (plate reader)

Procedure:

Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Prepare serial dilutions of 6-Chloro-8-nitro-4H-benzooxazin-3-one in

complete cell culture medium from a DMSO stock solution. Replace the medium in the wells

with the medium containing the compound dilutions. Include vehicle controls (medium with

DMSO).

Incubation: Incubate the plate for 24-72 hours in a humidified incubator at 37°C with 5%

CO₂.
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MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells

to convert MTT to formazan crystals.

Solubilization: Remove the MTT solution and add a solubilization buffer to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a

plate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell

growth).

Signaling Pathway Visualization (Hypothetical)

As the specific molecular targets of 6-Chloro-8-nitro-4H-benzooxazin-3-one are unknown, a

hypothetical signaling pathway diagram is presented below to illustrate a potential mechanism

of action for a cytotoxic compound that induces apoptosis.
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Caption: Hypothetical apoptotic pathway initiated by the chemical probe.

Conclusion
6-Chloro-8-nitro-4H-benzooxazin-3-one is a compound with potential for exploration in various

biological research areas. The provided hypothetical protocols offer a starting point for

investigating its antimicrobial and cytotoxic properties. Further research is required to elucidate

its specific mechanism of action, identify its molecular targets, and fully realize its potential as a

chemical probe.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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